2,2-dimethyl-N-[2-(1-propyl-1H-benzimidazol-2-yl)ethyl]propanamide

• IUPAC Name: 2,2-dimethyl-N-[2-(1-propylbenzimidazol-2-yl)ethyl]propanamide
• InChI: InChI=1S/C17H25N3O/c1-5-12-20-14-9-7-6-8-13(14)19-15(20)10-11-18-16(21)17(2,3)4/h6-9H,5,10-12H2,1-4H3,(H,18,21)
• InChI Key: QLWIZYUHNYMTAR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1CCNC(=O)C(C)(C)C
• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol

Description

2,2-dimethyl-N-[2-(1-propyl-1H-benzimidazol-2-yl)ethyl]propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties that make it useful in scientific research, particularly in the fields of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-N-[2-(1-propyl-1H-benzimidazol-2-yl)ethyl]propanamide is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes and receptors in the body. This inhibition can lead to changes in biochemical and physiological processes in the body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce blood pressure, decrease heart rate, and increase insulin sensitivity. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2-dimethyl-N-[2-(1-propyl-1H-benzimidazol-2-yl)ethyl]propanamide in lab experiments is its specificity. This compound can be used to target specific enzymes and receptors, allowing researchers to investigate their function in greater detail. However, one limitation of using this compound is its potential toxicity. Careful consideration must be given to the dosage and administration of this compound to ensure that it does not have adverse effects on the subject of the study.

Future Directions

There are several future directions for the research and development of 2,2-dimethyl-N-[2-(1-propyl-1H-benzimidazol-2-yl)ethyl]propanamide. One potential direction is the investigation of its effects on other physiological processes, such as metabolism and immune function. Additionally, this compound can be used to develop new drugs for the treatment of various diseases, such as hypertension, diabetes, and inflammation. Further research is needed to fully understand the potential applications of this compound in various scientific fields.

Synthesis Methods

2,2-dimethyl-N-[2-(1-propyl-1H-benzimidazol-2-yl)ethyl]propanamide can be synthesized through a multistep process involving the reaction of various chemicals. The first step involves the reaction of 1-propyl-1H-benzimidazole with ethyl bromoacetate to form ethyl 2-(1-propyl-1H-benzimidazol-2-yl)acetate. This intermediate compound is then reacted with lithium diisopropylamide to form the corresponding carbanion, which is then reacted with 2,2-dimethylpropanal to yield the final product.

Scientific Research Applications

2,2-dimethyl-N-[2-(1-propyl-1H-benzimidazol-2-yl)ethyl]propanamide has potential applications in various scientific fields, including biochemistry and physiology. This compound can be used as a tool to study the function of certain enzymes and receptors in the body. It can also be used to investigate the effects of certain drugs on these enzymes and receptors. Additionally, this compound can be used to develop new drugs that target specific enzymes and receptors.